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Compound of Interest

Ethyl 4-
Compound Name:
aminocyclohexanecarboxylate

Cat. No. B162165

For Immediate Release

This technical guide provides an in-depth analysis of the melting point and appearance of ethyl
4-aminocyclohexanecarboxylate, a key intermediate in pharmaceutical synthesis. The
document is intended for researchers, scientists, and professionals in drug development,
offering a consolidated resource on the distinct properties of its isomers and hydrochloride salt.

Physicochemical Data Summary

Ethyl 4-aminocyclohexanecarboxylate exists as cis and trans isomers, each possessing
distinct physical properties. The hydrochloride salt of the trans isomer is a common commercial
form. The available data for these forms are summarized below.

Table 1.1: Appearance of Ethyl 4-
aminocyclohexanecarboxylate Forms
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Compound Form

Appearance

Ethyl 4-

aminocyclohexanecarboxylate

trans isomer

Light yellow to yellow liquid[1]

Ethyl 4-
aminocyclohexanecarboxylate  trans isomer salt

Hydrochloride

White crystalline powder or

crystal[2]

Ethyl 4-

aminocyclohexanecarboxylate

cis isomer

No data available[3]

Ethyl 4-

aminocyclohexanecarboxylate

Mixture of isomers

Not specified

Table 1.2: Melting and Boiling Points of Ethyl 4-
aminocyclohexanecarboxylate Forms
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Melting Point Boiling Point
Compound Form Notes
(°C) (°C)
Ethyl 4- ) )
_ Mixture of Predicted
aminocyclohexan ~37.88 ~235.3
isomers values[4]
ecarboxylate
Ethyl 4-
aminocyclohexan _ _
trans isomer salt 150 - 155[2] Not applicable
ecarboxylate
Hydrochloride
Recommended
storage at 2-8°C
Ethyl 4- may suggest a
.y o No data No data Y g.g ]
aminocyclohexan cis isomer ) ] low melting point
available[3] available[3] o
ecarboxylate or liquid state at
room
temperature.
Ethyl 4- Described as a
aminocyclohexan trans isomer Not applicable Not specified liquid at room
ecarboxylate temperature.

Experimental Protocols

The following sections detail standardized methodologies for determining the appearance and

melting point of a chemical substance like ethyl 4-aminocyclohexanecarboxylate.

Determination of Physical Appearance

This protocol outlines the procedure for the visual inspection and characterization of a chemical

sample.

Objective: To qualitatively describe the physical state, color, and form of the substance at

ambient temperature.

Materials:
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Spatula

Clean, dry watch glass or white ceramic tile
Adequate lighting source

Magnifying glass (optional)

Fume hood (if substance is volatile or hazardous)

Procedure:

Sample Preparation: Place a small, representative amount of the substance onto a clean,
dry watch glass or white tile using a spatula.

Lighting: Ensure the sample is well-illuminated, using a neutral, white light source to avoid
color distortion.

Visual Examination:

o Physical State: Observe whether the substance is a solid, liquid, or gas at room
temperature.

o Color: Record the color of the substance against the white background. Note any
variations or lack of color (i.e., colorless or white).

o Form (for solids): If the substance is a solid, describe its form. Note if it is crystalline
(describe crystal shape if possible), a powder (fine or coarse), amorphous, or waxy. A
magnifying glass can aid in this observation.

Documentation: Record all observations in a laboratory notebook. Photographic
documentation is recommended for a complete record.

Melting Point Determination (Capillary Method)

This protocol describes the determination of the melting point range of a solid substance using

a melting point apparatus.
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Objective: To determine the temperature range over which the solid phase of a substance
transitions to the liquid phase.

Materials:

Melting point apparatus (e.g., DigiMelt, Mel-Temp)

Capillary tubes (one end sealed)

Mortar and pestle

Spatula

The solid substance to be analyzed

Procedure:

e Sample Preparation:

[e]

Ensure the sample is completely dry, as moisture can depress the melting point.

o

If the sample consists of large crystals, gently grind it into a fine powder using a mortar
and pestle.

o

Tap the open end of a capillary tube into the powdered sample to collect a small amount.

[¢]

Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end.
The packed sample height should be 2-3 mm.

e Apparatus Setup:
o Turn on the melting point apparatus.

o If the approximate melting point is known, set the starting temperature to about 15-20°C
below the expected melting point.

o Set a slow ramp rate, typically 1-2°C per minute, to ensure thermal equilibrium and an
accurate reading.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Measurement:
o Insert the capillary tube into the sample holder of the apparatus.
o Observe the sample through the magnifying eyepiece.
o Record the temperature at which the first drop of liquid appears (the onset of melting).

o Continue heating and record the temperature at which the last solid crystal melts (the
completion of melting).

e Reporting: The melting point is reported as a range from the onset to the completion of
melting. For a pure substance, this range is typically narrow (0.5-2°C).

Logical Workflow for Physicochemical
Characterization

The following diagram illustrates a standard workflow for the initial physical characterization of
a new chemical sample, such as a specific isomer of ethyl 4-aminocyclohexanecarboxylate.
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Workflow for Physicochemical Characterization

Sample Reception & Preparation

Sample Reception

Sample Preparation | (Drying, Grinding)

Physical Property Analysis

Appearance Determination  (Visual Inspection)

Melting Point Determination = (Capillary Method)

Data Evaluatic

Data Analysis & Comparison

Final Report Generation

Click to download full resolution via product page

Caption: Workflow for Physicochemical Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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melting-point-and-appearance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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